Cas no 473734-19-9 (4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide)

• Product Name: 4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide
• CAS No: 473734-19-9
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• MDL: MFCD07654774
• CID: 1033941
• PubChem ID: 58736322
• Update Time: 2025-10-30

4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide
• DTXSID10729811
• J-513359
• AKOS016844468
• 473734-19-9
• SCHEMBL12261950
• DB-324730

• MDL： MFCD07654774
• Inchi： 1S/C14H20N4O3/c1-16(2)14(21)18-8-6-17(7-9-18)13(20)10-4-3-5-11(15)12(10)19/h3-5,19H,6-9,15H2,1-2H3
• InChI Key： ADYQNDLQXOOBQS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1O)N)N1CCN(C(N(C)C)=O)CC1

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.1Ų

4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide

4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide (CAS No. 473734-19-9)

The compound 4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide, identified by the CAS registry number CAS No. 473734-19-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with an amino group and a hydroxyl group, making it a versatile molecule for research and development.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The presence of the amino and hydroxyl groups on the benzene ring suggests potential for hydrogen bonding, which is crucial in drug design for improving bioavailability and target specificity. Additionally, the N,N-dimethyl substitution on the piperazine ring enhances lipophilicity, making this compound more suitable for crossing biological membranes.

One of the most promising applications of 4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit certain enzymes and receptors, which could pave the way for new therapeutic agents in treating conditions such as inflammation, cancer, and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the yield and purity of this compound. These advancements are essential for scaling up production to meet the demands of preclinical and clinical studies.

The physical properties of CAS No. 473734-19-9 are also critical for its application in various chemical processes. With a molecular weight of approximately 355 g/mol, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are within ranges that make it suitable for standard laboratory procedures without requiring extreme conditions.

Recent research has also focused on the stability of this compound under different storage conditions. Studies have shown that it remains stable under ambient conditions but requires protection from light and moisture to prevent degradation. This information is vital for ensuring the integrity of the compound during transportation and storage.

In conclusion, 4-(3-Amino-2-hydroxybenzoyl)-N,N-dimethylpiperazine-1-carboxamide (CAS No. 473734-19-9) is a valuable compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and stability studies, positions it as a promising candidate for future drug development.